Cas no 53153-76-7 (Propanenitrile, 2-cyclohexylidene-)

• Product Name: Propanenitrile, 2-cyclohexylidene-
• CAS No: 53153-76-7
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 357883
• PubChem ID: 15561855
• Update Time: 2025-05-23

Propanenitrile, 2-cyclohexylidene- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-cyclohexylidene-
• 2-cyclohexylidenepropanenitrile
• DTXSID00574231
• AKOS022633529
• 53153-76-7
• SCHEMBL12707545

• Inchi： 1S/C9H13N/c1-8(7-10)9-5-3-2-4-6-9/h2-6H2,1H3
• InChI Key： GBPFDSRWPPLMDV-UHFFFAOYSA-N
• SMILES： N#C/C(/C)=C1/CCCCC/1

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on Propanenitrile, 2-cyclohexylidene-

Propanenitrile, 2-cyclohexylidene - A Comprehensive Overview

Propanenitrile, 2-cyclohexylidene, also known by its CAS number 53153-76-7, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a nitrile group with a cyclohexylidene substituent. The molecule's structure contributes to its distinctive chemical properties, making it a valuable component in various chemical reactions and applications.

The synthesis of Propanenitrile, 2-cyclohexylidene involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclohexylidene ring. These advancements not only improve the efficiency of production but also pave the way for broader applications in industries such as pharmaceuticals and materials science.

In terms of applications, Propanenitrile, 2-cyclohexylidene has shown promise in the development of advanced materials. Its ability to undergo various types of polymerization reactions makes it a potential candidate for creating high-performance polymers. Additionally, this compound has been investigated for its role in drug delivery systems, where its structural properties can be leveraged to enhance drug stability and bioavailability.

Recent research has also highlighted the potential of Propanenitrile, 2-cyclohexylidene in catalytic processes. Studies have demonstrated that this compound can act as a ligand in organometallic catalysts, facilitating key transformations in organic synthesis. This discovery underscores its versatility and opens up new avenues for its use in industrial chemical processes.

The environmental impact of Propanenitrile, 2-cyclohexylidene is another area of active research. Scientists are exploring methods to minimize waste generation during its production and to develop recycling strategies for end-of-life products containing this compound. These efforts align with global initiatives to promote sustainable chemistry and reduce environmental footprint.

In conclusion, Propanenitrile, 2-cyclohexylidene, with its CAS number 53153-76-7, stands as a testament to the ongoing advancements in organic chemistry. Its unique properties and diverse applications continue to make it a focal point for researchers and industry professionals alike. As new studies emerge, the potential for this compound to contribute to innovative solutions across various sectors remains vast and exciting.